Cas no 2228736-27-2 (1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene
• CAS No: 2228736-27-2
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5960177
• PubChem ID: 165632097
• Update Time: 2025-06-08

1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene
• EN300-1942215
• 2228736-27-2

• Inchi： 1S/C10H10BrF3O/c1-15-9-7(5-6-11)3-2-4-8(9)10(12,13)14/h2-4H,5-6H2,1H3
• InChI Key： GGODBUWLICPZLR-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C(F)(F)F)C=1OC

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene

Professional Introduction to Compound with CAS No. 2228736-27-2 and Product Name: 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene

The compound with the CAS number 2228736-27-2 and the product name 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a bromoethyl side chain, an o-methoxy substituent, and a trifluoromethyl group on a benzene ring imparts distinct electronic and steric properties, making it a versatile scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of multifunctional compounds that combine different pharmacophoric elements to enhance biological activity and reduce side effects. The structural features of 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene align well with this trend. The bromoethyl moiety can serve as a linker for further functionalization, enabling the attachment of various pharmacologically relevant groups. Meanwhile, the o-methoxy group introduces electron-donating properties, which can modulate the reactivity and binding affinity of the compound. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding interactions with biological targets, further enhances the compound's appeal as a drug candidate.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter their pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. In particular, the trifluoromethyl group has been extensively studied for its ability to improve binding affinity to enzymes and receptors. This property has been exploited in the development of several FDA-approved drugs, where fluorinated analogs exhibit enhanced efficacy compared to their non-fluorinated counterparts. The compound under discussion incorporates this crucial moiety, positioning it as a promising candidate for further investigation.

The 1-(2-bromoethyl) substituent in 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene offers additional opportunities for chemical manipulation. Bromoalkyl groups are well-known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the benzene ring, facilitating the synthesis of complex derivatives. Such modifications can be tailored to optimize biological activity and selectivity, making this compound a valuable tool in drug discovery pipelines.

Moreover, the combination of an o-methoxy group with a bromoethyl side chain creates a unique electronic environment that can influence the compound's interactions with biological targets. The methoxy group exerts an electron-donating effect through resonance, which can enhance the compound's binding affinity to certain receptors. This feature is particularly relevant in the development of central nervous system (CNS) drugs, where precise modulation of receptor interactions is crucial for achieving therapeutic efficacy while minimizing side effects.

Current research in medicinal chemistry emphasizes the design of compounds that exhibit dual or multiple mechanisms of action. This approach can lead to more effective treatments with broader therapeutic profiles. The structural features of 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene make it an attractive candidate for such applications. For instance, the presence of both electron-donating and electron-withdrawing groups on the benzene ring can enable selective interactions with different biological targets. This versatility is highly desirable in drug development, as it allows for fine-tuning of pharmacological properties to meet specific therapeutic needs.

Another area of interest is the exploration of fluorinated compounds as antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial strategies. Fluorinated aromatic compounds have shown promise in this context due to their ability to disrupt bacterial cell wall synthesis and other essential metabolic pathways. The compound under discussion contains a trifluoromethyl group, which could contribute to its antimicrobial activity by interfering with bacterial enzymes or membrane transporters.

In conclusion, 1-(2-bromoethyl)-2-methoxy-3-(trifluoromethyl)benzene represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural composition, featuring a bromoethyl, an o-methoxy, and a trifluoromethyl substituent on a benzene ring, endows it with diverse chemical and biological properties. These features make it suitable for various applications in drug discovery, including the development of CNS drugs, antimicrobial agents, and multifunctional therapeutics. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.